Cas no 1630868-36-8 (3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline)

3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline is a fluorinated aromatic amine characterized by the presence of both trifluoromethyl and trifluoromethylthio substituents on the benzene ring. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nature of the substituents enhances reactivity in electrophilic aromatic substitution and metal-catalyzed coupling reactions. Its stability under various reaction conditions and compatibility with diverse functional groups make it suitable for constructing complex molecular frameworks. The compound’s fluorine-rich moieties also contribute to improved metabolic stability and lipophilicity in derived bioactive molecules. Careful handling is advised due to potential amine reactivity and sensitivity to oxidation.
3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline structure
1630868-36-8 structure
Product Name:3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline
CAS No:1630868-36-8
MF:C8H5F6NS
MW:261.187421560287
CID:4702657
Update Time:2025-05-27

3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline
    • 3-(Trifluoromethyl)-4-((trifluoromethyl)thio)aniline
    • Inchi: 1S/C8H5F6NS/c9-7(10,11)5-3-4(15)1-2-6(5)16-8(12,13)14/h1-3H,15H2
    • InChI Key: KCWKHKUZKSLAGY-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C=CC(=CC=1C(F)(F)F)N

Computed Properties

  • Exact Mass: 261.00468931 g/mol
  • Monoisotopic Mass: 261.00468931 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 51.3
  • Molecular Weight: 261.19

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